![molecular formula C15H22N2O3S B5493089 N,N,4-trimethyl-3-(piperidin-1-ylsulfonyl)benzamide](/img/structure/B5493089.png)
N,N,4-trimethyl-3-(piperidin-1-ylsulfonyl)benzamide
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Overview
Description
N,N,4-trimethyl-3-(piperidin-1-ylsulfonyl)benzamide, also known as TPSB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. TPSB belongs to the class of sulfonyl benzamide compounds and has been found to exhibit various biological activities.
Mechanism of Action
The mechanism of action of N,N,4-trimethyl-3-(piperidin-1-ylsulfonyl)benzamide is not fully understood, but it has been proposed to inhibit the activity of matrix metalloproteinases (MMPs). MMPs are enzymes that are involved in the degradation of extracellular matrix (ECM) proteins, which are essential for cell migration and invasion. By inhibiting the activity of MMPs, this compound may prevent the degradation of ECM proteins and inhibit the migration and invasion of cancer cells.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of MMPs, which are important enzymes involved in cancer cell invasion and metastasis. This compound has also been found to inhibit the expression of vascular endothelial growth factor (VEGF), which is a key regulator of angiogenesis. Additionally, this compound has been found to inhibit the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).
Advantages and Limitations for Lab Experiments
One of the advantages of N,N,4-trimethyl-3-(piperidin-1-ylsulfonyl)benzamide is its selectivity towards MMPs, which makes it a potential therapeutic agent for cancer treatment. Additionally, this compound has been found to exhibit low toxicity towards normal cells, which is important for its clinical application. However, one of the limitations of this compound is its poor solubility in water, which makes it difficult to administer in vivo.
Future Directions
There are several future directions for N,N,4-trimethyl-3-(piperidin-1-ylsulfonyl)benzamide research. One area of research is the development of more efficient synthesis methods for this compound. Another area of research is the investigation of the potential therapeutic applications of this compound in other diseases, such as arthritis and cardiovascular diseases. Additionally, the development of this compound derivatives with improved solubility and selectivity towards MMPs is an area of interest for future research.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been found to exhibit various biological activities, including anti-inflammatory, anti-tumor, and anti-angiogenic activities. The mechanism of action of this compound is not fully understood, but it has been proposed to inhibit the activity of MMPs. This compound has several advantages, including its selectivity towards MMPs and low toxicity towards normal cells. However, its poor solubility in water is a limitation for its clinical application. Future research directions include the development of more efficient synthesis methods, investigation of potential therapeutic applications in other diseases, and the development of this compound derivatives with improved solubility and selectivity towards MMPs.
Synthesis Methods
The synthesis of N,N,4-trimethyl-3-(piperidin-1-ylsulfonyl)benzamide involves the reaction of 4-chloro-3-nitrobenzoic acid with piperidine followed by the reduction of the nitro group to an amino group. The final step involves the reaction of the amino group with sulfonyl chloride to yield this compound. The synthesis of this compound has been reported in various scientific publications, and the compound is commercially available for research purposes.
Scientific Research Applications
N,N,4-trimethyl-3-(piperidin-1-ylsulfonyl)benzamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-angiogenic activities. This compound has also been shown to inhibit the growth of various cancer cell lines, including lung, breast, and colon cancer cells. Additionally, this compound has been found to inhibit the migration and invasion of cancer cells, which are important steps in the metastasis process.
properties
IUPAC Name |
N,N,4-trimethyl-3-piperidin-1-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O3S/c1-12-7-8-13(15(18)16(2)3)11-14(12)21(19,20)17-9-5-4-6-10-17/h7-8,11H,4-6,9-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VIGSQKNKXIMGLL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)N(C)C)S(=O)(=O)N2CCCCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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